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Abstract

Ethyl 4-anilinopiperidine-1-carboxylate is a pivotal chemical intermediate with significant
applications in the synthesis of complex pharmaceutical compounds, most notably as a
precursor to potent analgesics and various research chemicals. This document provides a
detailed overview of its chemical properties, synthesis protocols, and its role as a foundational
building block in organic synthesis. The information is intended to support researchers and
professionals in drug discovery and development.

Chemical Identity and Properties

Ethyl 4-anilinopiperidine-1-carboxylate is a derivative of 4-anilinopiperidine, featuring an
ethyl carboxylate group attached to the piperidine nitrogen. This modification serves as a
protecting group, modulating the reactivity of the piperidine nitrogen and allowing for selective
chemical transformations at other sites of the molecule.[1]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

116512-92-6[2]

Molecular Formula

C14H20N202[2]

IUPAC Name ethyl 4-anilinopiperidine-1-carboxylate[2]
N-(1-Carbethoxypiperidin-4-yl)Aniline, 1-

Synonyms Piperidinecarboxylic acid, 4-(phenylamino)-,
ethyl ester[2]

InChiKey AOCPQWXKKIAVLT-UHFFFAOYSA-N|[2]

Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 248.32 g/mol PubChem|[2]
Exact Mass 248.152477885 Da PubChem|[2]
XLogP3 2.7 PubChem[2]
Polar Surface Area 41.6 Az PubChem[2]

Synthesis and Workflow

The synthesis of Ethyl 4-anilinopiperidine-1-carboxylate is a well-established multi-step

process. The classical approach involves the initial formation of the precursor 4-

anilinopiperidine (4-ANPP), followed by the introduction of the ethyl carboxylate group.[1]

Experimental Protocol: Two-Step Synthesis

Step 1: Reductive Amination to form 4-Anilinopiperidine (4-ANPP)

This foundational step involves a reductive amination reaction between 4-piperidone

hydrochloride and aniline.[1]

+ Reagents: 4-piperidone hydrochloride, aniline, zinc powder, aqueous acetic acid.
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e Procedure:
o Combine 4-piperidone hydrochloride and aniline in a suitable reaction vessel.
o Add zinc powder and aqueous acetic acid to facilitate the reduction.[1]

o Stir the mixture at room temperature for approximately 20-30 hours to form the
intermediate imine.[1]

o Heat the reaction mixture to reflux (65—-80°C) for an additional 20-30 hours to complete the
reduction to the secondary amine, 4-ANPP.[1]

o Isolate and purify the 4-ANPP intermediate using standard laboratory techniques.
Step 2: N-Acylation to form Ethyl 4-anilinopiperidine-1-carboxylate
The isolated 4-ANPP is subsequently acylated using ethyl chloroformate.[1]

o Reagents: 4-Anilinopiperidine (4-ANPP), ethyl chloroformate, a suitable base (e.g.,
triethylamine), and an appropriate solvent (e.g., dichloromethane).

e Procedure:

Dissolve 4-ANPP and the base in the solvent and cool the mixture in an ice bath.

o

[e]

Add ethyl chloroformate dropwise to the cooled solution while stirring.

o

Allow the reaction to proceed to completion.

[¢]

Work up the reaction mixture to isolate the crude product.

[¢]

Purify the final compound, Ethyl 4-anilinopiperidine-1-carboxylate, via recrystallization
or column chromatography.

Synthetic Workflow Diagram

The following diagram illustrates the logical flow of the classical synthesis method.
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'

Ethyl 4-anilinopiperidine-1-carboxylate

Click to download full resolution via product page
Caption: Workflow for the synthesis of Ethyl 4-anilinopiperidine-1-carboxylate.

Role in Synthetic Chemistry

Ethyl 4-anilinopiperidine-1-carboxylate is a crucial building block in organic synthesis,
primarily valued for its role as a direct precursor to 4-anilinopiperidine and its analogues.[1] The
ethyl carboxylate group at the N-1 position functions as a protecting group that can be removed
to enable further functionalization of the piperidine nitrogen.[1] This strategy is fundamental to
creating a diverse library of related compounds for further investigation.[1] Its structure is a
common scaffold found in numerous pharmaceuticals, facilitating interactions with biological

targets such as enzymes and receptors.[1]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b569744?utm_src=pdf-body-img
https://www.benchchem.com/product/b569744?utm_src=pdf-body
https://www.benchchem.com/product/b569744?utm_src=pdf-body
https://www.benchchem.com/product/b569744
https://www.benchchem.com/product/b569744
https://www.benchchem.com/product/b569744
https://www.benchchem.com/product/b569744
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Pathway to Fentanyl Analogues

This compound is recognized as a key intermediate in the synthesis of various potent synthetic
opioids, including fentanyl and its analogues. The core structure provides the necessary
scaffold for subsequent chemical modifications that lead to the final active pharmaceutical
ingredients. The Drug Enforcement Administration (DEA) has noted the importance of 4-
anilinopiperidine derivatives in the illicit manufacture of fentanyl.[3]

Ethyl 4-anilinopiperidine- | Step 1 _ | Deprotection | _Step 2 _| 4-Anilinopiperidine | Step 3 _| Further Final Products Fentanyl Analogues &
1-carboxylate (Hydrolysis) (4-ANPP) Functionalization Other Complex Molecules

Click to download full resolution via product page
Caption: Synthetic utility as a protected intermediate.

Spectroscopic Characterization

The structural elucidation of Ethyl 4-anilinopiperidine-1-carboxylate is typically achieved
using nuclear magnetic resonance (NMR) spectroscopy.

Table 3: *H NMR Spectroscopic Data

) Chemical Shift () Lo
Assignment Multiplicity Number of Protons

in ppm (approx.)

Ethyl -CHs ~1.25 Triplet (t) 3H[1]
Piperidine Protons 2.85-3.40 Multiplet (m) 8H[1]
Ethyl -CH2 ~4.12 Quartet (q) 2H[1]
Aromatic Protons Not specified Multiplet (m) 5H

In addition to *H NMR, 3C NMR spectroscopy is used to provide detailed information about the
carbon skeleton, identifying the carbonyl carbon of the ester, the carbons of the ethyl group, the
distinct carbons of the piperidine ring, and the carbons of the aromatic aniline ring.[1] Further
characterization is typically performed using techniques such as Mass Spectrometry (MS) for
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molecular weight confirmation and Infrared (IR) Spectroscopy to identify key functional groups
like the carbonyl (C=0) stretch of the ester.

Safety and Handling

A specific Safety Data Sheet (SDS) for Ethyl 4-anilinopiperidine-1-carboxylate is not readily
available. Therefore, it should be handled with the utmost care, assuming it may be hazardous.
Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat, are mandatory. All work should be conducted in
a well-ventilated fume hood.

For guidance, the SDS for a closely related compound, Ethyl 4-aminopiperidine-1-carboxylate,
indicates potential hazards such as skin and eye irritation.[4] General handling procedures for
similar piperidine derivatives recommend avoiding contact with skin and eyes, not breathing
vapors or mists, and keeping the substance away from heat, sparks, and open flames.[4][5]

Conclusion

Ethyl 4-anilinopiperidine-1-carboxylate is a compound of significant interest in medicinal
chemistry and pharmaceutical development. Its role as a protected intermediate for 4-
anilinopiperidine makes it an indispensable tool for the synthesis of a wide range of biologically
active molecules. This guide provides essential technical information to aid researchers in its
synthesis, characterization, and application in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Ethyl 4-anilinopiperidine-1-carboxylate: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569744+#ethyl-4-anilinopiperidine-1-carboxylate-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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